Ethyl 4-(2-((5-(4,5-dimethoxy-2-nitrobenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[[5-[(4,5-dimethoxy-2-nitrobenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H21N5O8S2/c1-4-35-20(30)12-5-7-13(8-6-12)23-18(28)11-36-22-26-25-21(37-22)24-19(29)14-9-16(33-2)17(34-3)10-15(14)27(31)32/h5-10H,4,11H2,1-3H3,(H,23,28)(H,24,25,29)
• InChI Key: XNTANZMCUJKWNT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC(=C(C=C3[N+](=O)[O-])OC)OC
• Molecular Formula: C22H21N5O8S2
• Molecular Weight: 547.6 g/mol

Description

This compound is a derivative of 4,5-Dimethoxy-2-nitrobenzoic acid, which is a nitroaromatic compound. It also contains a thiadiazole ring, which is a type of heterocyclic compound. The presence of the nitro group, ether groups, and amide linkage suggest that this compound could have interesting chemical properties.

Scientific Research Applications

Chemical Synthesis and Molecular Structure

Research in chemical synthesis demonstrates the creation and manipulation of complex molecules. For example, studies have focused on synthesizing novel compounds and investigating their molecular structures through various spectroscopic techniques. This involves the development of new synthetic routes and the examination of molecular interactions and reactivity patterns. For instance, Postovskii et al. (1977) explored the chemistry of sym-tetrazine, revealing insights into the molecular structure and reactivity of related compounds through the study of ethyl benzoate thiocarbohydrazone derivatives (Postovskii et al., 1977). Similarly, Unsalan et al. (2020) conducted FTIR, Raman, and DFT studies on benzothiazole derivatives, providing valuable information on their vibrational wavenumbers and molecular structures (Unsalan et al., 2020).

Pharmacological Activities

The search for potential anticonvulsants among derivatives of 1,3,4-thiadiazole has shown that certain compounds exhibit high anticonvulsive activity, demonstrating the promise of these derivatives in medicinal chemistry. This area of research is highlighted by the work of Sych et al. (2018), who focused on the development of quality control methods for promising anticonvulsant substances, emphasizing the significance of these compounds in therapeutic applications (Sych et al., 2018).

Materials Science and Photonic Applications

In materials science, compounds like Ethyl 4-(2-((5-(4,5-dimethoxy-2-nitrobenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate are studied for their electrochemical and electrochromic properties. Research by Hu et al. (2013) on donor–acceptor type monomers demonstrates the impact of different acceptor groups on electrochemical activity and optical properties, which is crucial for developing new materials with specific electronic and optical characteristics (Hu et al., 2013).